Cas no 252989-68-7 (METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE)

METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE structure
252989-68-7 structure
Product Name:METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE
CAS No:252989-68-7
MF:C8H11NO2S
MW:185.24344086647
CID:5580806
PubChem ID:10583678
Update Time:2023-08-10

METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE
    • 2-Thiophenepropanoic acid, β-amino-, methyl ester, (βS)-
    • Methyl (S)-3-amino-3-(thiophen-2-yl)propanoate
    • EN300-1164261
    • 252989-68-7
    • methyl(3S)-3-amino-3-(thiophen-2-yl)propanoate
    • Inchi: 1S/C8H11NO2S/c1-11-8(10)5-6(9)7-3-2-4-12-7/h2-4,6H,5,9H2,1H3/t6-/m0/s1
    • InChI Key: AJNFOBUKNGRRKH-LURJTMIESA-N
    • SMILES: S1C=CC=C1[C@H](CC(=O)OC)N

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Boiling Point: 290.7±30.0 °C(Predicted)
  • pka: 7.46±0.33(Predicted)

METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl (3S)-3-amino-3-(thiophen-2-yl)propanoate
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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